2-Thiobenzyl nicotinic acid
2-Thiobenzyl nicotinic acid
Brand Name:
Vulcanchem
CAS No.:
112811-90-2
VCID:
VC0057400
InChI:
InChI=1S/C13H11NO2S/c15-13(16)11-7-4-8-14-12(11)17-9-10-5-2-1-3-6-10/h1-8H,9H2,(H,15,16)
SMILES:
C1=CC=C(C=C1)CSC2=C(C=CC=N2)C(=O)O
Molecular Formula:
C13H11NO2S
Molecular Weight:
245.3 g/mol
2-Thiobenzyl nicotinic acid
CAS No.: 112811-90-2
Main Products
VCID: VC0057400
Molecular Formula: C13H11NO2S
Molecular Weight: 245.3 g/mol
| CAS No. | 112811-90-2 |
|---|---|
| Product Name | 2-Thiobenzyl nicotinic acid |
| Molecular Formula | C13H11NO2S |
| Molecular Weight | 245.3 g/mol |
| IUPAC Name | 2-benzylsulfanylpyridine-3-carboxylic acid |
| Standard InChI | InChI=1S/C13H11NO2S/c15-13(16)11-7-4-8-14-12(11)17-9-10-5-2-1-3-6-10/h1-8H,9H2,(H,15,16) |
| Standard InChIKey | OJNZDGDYAXCHPB-UHFFFAOYSA-N |
| SMILES | C1=CC=C(C=C1)CSC2=C(C=CC=N2)C(=O)O |
| Canonical SMILES | C1=CC=C(C=C1)CSC2=C(C=CC=N2)C(=O)O |
| PubChem Compound | 757779 |
| Last Modified | Nov 11 2021 |
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